Cas no 58755-11-6 ((5E)-5-[(4-chlorophenyl)methylidene]-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one)

(5E)-5-[(4-chlorophenyl)methylidene]-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one structure
58755-11-6 structure
Product Name:(5E)-5-[(4-chlorophenyl)methylidene]-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
CAS No:58755-11-6
MF:C17H10ClN3OS
MW:339.798800945282
CID:948986
PubChem ID:6450893
Update Time:2025-04-19

(5E)-5-[(4-chlorophenyl)methylidene]-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one Chemical and Physical Properties

Names and Identifiers

    • (5E)-5-[(4-chlorophenyl)methylidene]-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
    • (5Z)-5-[(4-chlorophenyl)methylidene]-2-phenyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
    • 5-(4-chloro-benzylamino)-nicotinic acid methyl ester
    • 5-(4-chloro-benzylidene)-2-phenyl-thiazolo[3,2-b][1,2,4]triazol-6-one
    • AK148180
    • Methyl 5-((4-chlorobenzyl)amino)nicotinate
    • NSC 282760
    • 58755-11-6
    • AKOS002194301
    • 5-(4-CHLOROBENZYLIDENE)-2-PHENYL(1,3)THIAZOLO(3,2-B)(1,2,4)TRIAZOL-6(5H)-ONE
    • (5E)-5-(4-chlorobenzylidene)-2-phenyl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
    • Thiazolo(3,2-b)(1,2,4)triazol-6(5H)-one, 5-((4-chlorophenyl)methylene)-2-phenyl-, (5E)-
    • STK815093
    • Thiazolo[3,2-b][1,2,4]triazol-6(5H)-one, 5-[(4-chlorophenyl)methylene]-2-phenyl-, (5E)-
    • (5E)-5-[(4-chlorophenyl)methylidene]-2-phenyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
    • NSC282760
    • (5E)-5-[(4-chlorophenyl)methylene]-2-phenyl-thiazolo[3,2-b][1,2,4]triazol-6-one
    • Inchi: 1S/C17H10ClN3OS/c18-13-8-6-11(7-9-13)10-14-16(22)21-17(23-14)19-15(20-21)12-4-2-1-3-5-12/h1-10H/b14-10+
    • InChI Key: RBDAEZAHUJFVRN-GXDHUFHOSA-N
    • SMILES: ClC1C=CC(=CC=1)/C=C1\C(N2C(=NC(C3C=CC=CC=3)=N2)S\1)=O

Computed Properties

  • Exact Mass: 339.0235
  • Monoisotopic Mass: 339.0233108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 73.1Ų

Experimental Properties

  • PSA: 47.78
  • LogP: 3.01910
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